Cas no 95192-62-4 (Benzoicacid, 2-iodo-4,6-dinitro-)

• Product Name: Benzoicacid, 2-iodo-4,6-dinitro-
• CAS No: 95192-62-4
• MF: C₇H₃IN₂O₆
• MW: 338.01299405098
• CID: 797017
• PubChem ID: 2762949
• Update Time: 2025-04-19

Benzoicacid, 2-iodo-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-iodo-4,6-dinitro-
• 2-iodo-4,6-dinitrobenzoic acid
• 4,6-Dinitro-2-iodobenzoic acid
• 4,6-DINITRO-4-IODOBENZOIC ACID
• Benzoicacid,2-iodo-4,6-dinitro
• DTXSID50376601
• 95192-62-4
• FT-0716540

• Inchi： 1S/C7H3IN2O6/c8-4-1-3(9(13)14)2-5(10(15)16)6(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： BPRWITXLBDMESL-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 337.90400
• Monoisotopic Mass: 337.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 2.288±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220-221 ºC
• Boiling Point: 445.2°C at 760 mmHg
• Flash Point: 223.1°C
• Refractive Index: 1.733
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 128.94000
• LogP: 2.85220